2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one

• Molecular Formula: C21H15N3O3
• Molecular Weight: 357.4 g/mol
• IUPAC Name: 2-(furan-2-yl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,3//'-1H-indole]-2//'-one
• InChI: InChI=1S/C21H15N3O3/c25-20-21(14-7-2-3-8-15(14)22-20)24-17(13-6-1-4-9-18(13)27-21)12-16(23-24)19-10-5-11-26-19/h1-11,17H,12H2,(H,22,25)
• InChI Key: BEZSJOPYXMZJRL-UHFFFAOYSA-N
• SMILES: C1C2C3=CC=CC=C3OC4(N2N=C1C5=CC=CO5)C6=CC=CC=C6NC4=O

Description

2-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one, also known as FPBO, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. FPBO is a spirocyclic compound that contains an indole, pyrazolo, and benzoxazine ring system. The unique structure of FPBO makes it an interesting compound for scientific research, particularly in the field of drug discovery.

Mechanism of Action

The exact mechanism of action of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one is still not fully understood. However, it has been suggested that 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one may exert its antitumor activity by inhibiting the growth of cancer cells and inducing apoptosis. It has also been suggested that 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one may exert its anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one can inhibit the proliferation of cancer cells and induce apoptosis. Additionally, 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to inhibit the production of pro-inflammatory cytokines, which could make it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one in lab experiments is its unique structure, which makes it an interesting compound for scientific research. Additionally, 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to exhibit antitumor and anti-inflammatory activity, which could make it a potential treatment for cancer and inflammatory diseases. However, one limitation of using 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one in lab experiments is its complex synthesis process, which could make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one. One potential direction is to further investigate the mechanism of action of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one, particularly in regards to its antitumor activity. Additionally, further research is needed to determine the potential side effects of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one and to develop a safe dosage for clinical use. Finally, future research could investigate the potential of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one as a treatment for other diseases, such as neurodegenerative diseases.

Synthesis Methods

2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one can be synthesized using a multi-step process that involves the reaction of various starting materials. The synthesis of 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one typically involves the use of a palladium-catalyzed coupling reaction and a cyclization step. The final product is obtained through a purification process, which involves the use of column chromatography.

Scientific Research Applications

2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been the subject of several scientific studies due to its potential therapeutic applications. 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to exhibit antitumor activity, making it a promising compound for cancer treatment. Additionally, 2'-(furan-2-yl)-1',10b'-dihydrospiro[indole-3,5'-pyrazolo[1,5-c][1,3]benzoxazin]-2(1H)-one has been shown to have anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as arthritis.